Organic solvent-free process for the synthesis of propylene carbonate from supercritical carbon dioxide and propylene oxide catalyzed by insoluble ion exchange resins

Green Chemistry Pub Date: 2005-05-13 DOI: 10.1039/B500074B

Abstract

Insoluble ion exchange resins, one type of polystyryl supported catalysts containing an ammonium salt or amino group, and the polar macroporous adsorption resin, are efficient and reusable heterogeneous basic catalysts for the synthesis of propylene carbonate from propylene oxide and CO2 under supercritical CO2 conditions (373 K, 8 MPa), which requires no additional organic solvents either for the reaction or for the separation of product. Various parameters affecting the reaction were examined. A quantitative yield (>99%) together with excellent selectivity (>99%) was obtained. The purity of product separated directly by filtration from the reaction mixture, reached more than 99.3% without further purification processes. The catalyst can be easily recovered and reused without significant loss of its catalytic activity. The process represents a simple, ecologically safer, cost-effective route to cyclic carbonates with high product quality, as well as easy product recovery and catalyst recycling.

Graphical abstract: Organic solvent-free process for the synthesis of propylene carbonate from supercritical carbon dioxide and propylene oxide catalyzed by insoluble ion exchange resins
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Green Chemistry
Journal Name：Green Chemistry
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